Cas no 921880-89-9 (5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921880-89-9
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 5964378
• PubChem ID: 18570307
• Update Time: 2025-06-03

5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0184
• 5-ethyl-3-oxo-N-phenethyl-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631071
• 921880-89-9

• Inchi： 1S/C23H22N4O2/c1-2-26-15-19(22(28)24-14-13-17-9-5-3-6-10-17)21-20(16-26)23(29)27(25-21)18-11-7-4-8-12-18/h3-12,15-16H,2,13-14H2,1H3,(H,24,28)
• InChI Key： SYVZSHNCUNZLHB-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(C(NCCC2=CC=CC=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 386.17427596g/mol
• Monoisotopic Mass: 386.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-ethyl-3-oxo-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

5-Ethyl-3-Oxo-2-Phenyl-N-(2-Phenylethyl)-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide: A Comprehensive Overview

5-Ethyl-3-Oxo-2-Phenyl-N-(2-Phenylethyl)-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide, identified by the CAS number 921880-89-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their potential as bioactive agents due to their structural versatility and ability to interact with various biological targets.

The molecular structure of this compound is characterized by a pyrazolo[4,3-c]pyridine core, which is a fused bicyclic system consisting of a pyrazole ring fused to a pyridine ring. This core is further substituted with an ethyl group at the 5-position, a phenyl group at the 2-position, and an oxo group at the 3-position. Additionally, the carboxamide functional group at the 7-position is connected to a 2-phenylethyl substituent via an amide bond. The combination of these substituents contributes to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research has shown that 5-Ethyl-3-Oxo... exhibits promising activity in inhibiting key enzymes involved in inflammatory processes. This makes it a potential candidate for the development of anti-inflammatory drugs. Furthermore, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in preclinical models, suggesting its role in modulating neurotransmitter systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[4,3-c]pyridine core. This is followed by successive substitutions and functional group transformations to introduce the ethyl, phenyl, oxo, and carboxamide groups. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for drug delivery purposes. However, further research is needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profiles.

The biological activity of 5-Ethyl... has been extensively studied using various in vitro and in vivo models. In cell-based assays, it has shown potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, its ability to modulate signaling pathways like NF-kappaB has been reported in recent publications.

In conclusion, 5-Ethyl..., with its unique structure and promising biological activity profiles, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will be crucial for advancing it towards clinical development.